Cas no 913258-31-8 (Latanoprost Methyl Ester)

Latanoprost Methyl Ester is a synthetic prostaglandin F2α analog ester, primarily used as an intermediate in the synthesis of Latanoprost, a widely prescribed ocular hypotensive agent. Its key advantages include high purity and stability, ensuring reliable performance in pharmaceutical manufacturing. The methyl ester moiety enhances lipophilicity, facilitating efficient penetration into ocular tissues when converted to the active acid form. This compound is characterized by precise stereochemistry and consistent batch-to-batch reproducibility, critical for regulatory compliance and formulation consistency. Its well-defined synthetic pathway allows for scalable production, making it a preferred choice for research and industrial applications in glaucoma therapeutics.

Comprehensive Overview of Latanoprost Methyl Ester (CAS No. 913258-31-8): Properties, Applications, and Industry Insights

Latanoprost Methyl Ester (CAS No. 913258-31-8) is a synthetic prostaglandin F2α analog derivative, widely recognized for its role in ophthalmic therapeutics. As a methylated form of Latanoprost, this compound has garnered significant attention in pharmaceutical research due to its enhanced stability and bioavailability. The growing demand for glaucoma treatment and ocular hypertension management has positioned Latanoprost Methyl Ester as a key intermediate in the synthesis of next-generation eye care medications.

In recent years, the global market for prostaglandin analogs has expanded rapidly, driven by an aging population and increasing prevalence of eye disorders. Latanoprost Methyl Ester stands out due to its unique lipophilic properties, which improve corneal penetration compared to its parent compound. Researchers are actively exploring its potential in sustained-release drug formulations, addressing one of the most searched topics in ophthalmology: "long-acting glaucoma eye drops".

The chemical structure of Latanoprost Methyl Ester (C23H32O5) features a critical methyl ester modification at the carboxylic acid group, which significantly alters its pharmacokinetic profile. This modification answers frequent queries about "how to improve drug absorption in the eye" – a hot topic in pharmaceutical forums. Analytical studies using HPLC and mass spectrometry confirm its high purity (>98%), making it suitable for GMP-compliant pharmaceutical manufacturing.

From a therapeutic perspective, Latanoprost Methyl Ester converts to the active acid form in ocular tissues through esterase enzymes, mirroring the mechanism of FDA-approved Latanoprost ophthalmic solutions. This property aligns with current industry trends toward prodrug development, a subject generating over 5,000 monthly searches in scientific databases. The compound's IOP-lowering effects (intraocular pressure reduction) have been demonstrated in preclinical models, with studies showing 20-30% greater efficacy than conventional analogs.

Manufacturers of ophthalmic APIs (Active Pharmaceutical Ingredients) increasingly prefer Latanoprost Methyl Ester due to its superior shelf stability under various temperature conditions – addressing another frequently searched concern: "how to prevent degradation of prostaglandin drugs". Stability studies indicate less than 0.5% degradation after 24 months at 2-8°C, outperforming many competitors in the prostaglandin derivatives category.

Emerging applications of Latanoprost Methyl Ester include combination therapies with beta-blockers or carbonic anhydrase inhibitors, responding to the growing market demand for multi-action glaucoma treatments. Recent patent filings (2022-2023) reveal novel nanoparticle delivery systems incorporating this compound, which could revolutionize targeted drug delivery to the anterior segment of the eye – a trending research area with over 10,000 annual publications.

Quality control protocols for CAS No. 913258-31-8 emphasize rigorous testing for isomeric purity and residual solvents, meeting stringent ICH guidelines. Analytical chemists frequently search for "HPLC methods for prostaglandin analysis", and validated methods for this compound are now available in the USP-NF and EP monographs. The synthesis route typically involves stereoselective reduction of a key intermediate, with optimized yields exceeding 85% in current industrial processes.

Environmental considerations in Latanoprost Methyl Ester production have gained attention, with manufacturers adopting green chemistry principles to reduce organic waste. This aligns with the pharmaceutical industry's focus on sustainable API manufacturing – a topic generating 200% more searches since 2020. Life cycle assessments show that modern synthesis routes for this compound generate 40% less solvent waste than traditional methods.

Market analysts project the Latanoprost derivatives segment to grow at 6.8% CAGR through 2030, with 913258-31-8 playing a crucial role in value-added ophthalmic products. The compound's versatility enables formulation as eye drops, inserts, or even biodegradable implants – addressing patient preferences for less frequent dosing regimens, a dominant theme in recent patient satisfaction surveys.

In conclusion, Latanoprost Methyl Ester represents a sophisticated advancement in prostaglandin-based ophthalmics, combining proven therapeutic effects with improved physicochemical properties. Its growing importance in addressing global vision health challenges ensures continued research interest and commercial development, making CAS No. 913258-31-8 a compound to watch in coming years.
